Cas no 857590-74-0 (2-(Chloromethyl)-1-methoxy-4-propylbenzene)

2-(Chloromethyl)-1-methoxy-4-propylbenzene is a chlorinated aromatic compound featuring a methoxy and propyl substituent on the benzene ring. Its molecular structure, characterized by the reactive chloromethyl group, makes it a valuable intermediate in organic synthesis, particularly for further functionalization or coupling reactions. The methoxy and propyl groups enhance its solubility in organic solvents, facilitating its use in various chemical transformations. This compound is commonly employed in pharmaceutical and agrochemical research for the development of active ingredients. Its stability under controlled conditions ensures reliable performance in synthetic applications. Proper handling is required due to the reactivity of the chloromethyl moiety.

2-(Chloromethyl)-1-methoxy-4-propylbenzene structure

857590-74-0 structure

Product Name:2-(Chloromethyl)-1-methoxy-4-propylbenzene

CAS No:857590-74-0

MF:C₁₁H₁₅ClO

MW:198.689202547073

CID:5704069

PubChem ID:129923526

Update Time:2025-10-15

2-(Chloromethyl)-1-methoxy-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-(chloromethyl)-1-methoxy-4-propyl-
- 2-(CHLOROMETHYL)-1-METHOXY-4-PROPYLBENZENE
- 857590-74-0
- EN300-1117596
- 2-(Chloromethyl)-1-methoxy-4-propylbenzene
- Inchi： 1S/C11H15ClO/c1-3-4-9-5-6-11(13-2)10(7-9)8-12/h5-7H,3-4,8H2,1-2H3
- InChI Key： YEZPHNFPEGCUJM-UHFFFAOYSA-N
- SMILES： ClCC1=C(C=CC(=C1)CCC)OC

Computed Properties

Exact Mass: 198.0811428g/mol
Monoisotopic Mass: 198.0811428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.043±0.06 g/cm3(Predicted)
Boiling Point: 140-145 °C(Press: 17 Torr)

2-(Chloromethyl)-1-methoxy-4-propylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1117596-0.05g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	0.05g	$1188.0	2023-10-27
Enamine	EN300-1117596-0.1g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	0.1g	$1244.0	2023-10-27
Enamine	EN300-1117596-0.25g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	0.25g	$1300.0	2023-10-27
Enamine	EN300-1117596-0.5g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	0.5g	$1357.0	2023-10-27
Enamine	EN300-1117596-1.0g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0		1g	$1414.0	2023-05-26
Enamine	EN300-1117596-2.5g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	2.5g	$2771.0	2023-10-27
Enamine	EN300-1117596-5.0g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0		5g	$4102.0	2023-05-26
Enamine	EN300-1117596-10.0g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0		10g	$6082.0	2023-05-26
Enamine	EN300-1117596-1g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	1g	$1414.0	2023-10-27
Enamine	EN300-1117596-5g	2-(chloromethyl)-1-methoxy-4-propylbenzene	857590-74-0	95%	5g	$4102.0	2023-10-27